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This guide provides a comprehensive technical overview of 5-(2,3-Difluorophenyl)nicotinic
acid (CAS 887973-47-9), a fluorinated derivative of nicotinic acid. This document is intended
for researchers, scientists, and drug development professionals, offering insights into its
chemical properties, synthesis, and potential biological significance.

Introduction and Chemical Identity

5-(2,3-Difluorophenyl)nicotinic acid belongs to the class of 5-arylnicotinic acids, a group of
compounds that has garnered interest in medicinal chemistry due to the diverse biological
activities exhibited by its members.[1][2] The introduction of a difluorophenyl moiety to the
nicotinic acid scaffold can significantly alter its physicochemical properties, such as lipophilicity
and metabolic stability, which in turn can influence its pharmacokinetic profile and biological
activity.[3] Nicotinic acid itself, also known as niacin or vitamin B3, is a well-established lipid-
lowering agent.[4] Its derivatives are being explored for a wide range of therapeutic
applications, including anti-inflammatory, analgesic, and antimicrobial activities.[5][6][7]

Physicochemical and Computed Properties
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A summary of the key physicochemical and computed properties of 5-(2,3-
Difluorophenyl)nicotinic acid is presented in the table below. These properties are crucial for
understanding its behavior in biological systems and for designing experimental protocols.

Property Value Source
CAS Number 887973-47-9 [8]
Molecular Formula C12H7F2NO:2 [8]
Molecular Weight 235.19 g/mol [8]

5-(2,3-difluorophenyl)-3-
Synonym 7 . . (9]
pyridinecarboxylic acid

Topological Polar Surface Area

(TPSA) 50.19 A2 [8]
logP 2.725 [8]
Hydrogen Bond Donors 1 [8]
Hydrogen Bond Acceptors 2 [8]
Rotatable Bonds 2 [8]

Synthesis and Reaction Mechanisms

The synthesis of 5-(2,3-Difluorophenyl)nicotinic acid is most commonly achieved through a
palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[9][10] This powerful carbon-
carbon bond-forming reaction is widely used in the synthesis of biaryl compounds and is
tolerant of a wide range of functional groups.[10][11] The general strategy involves the coupling
of a 5-halonicotinic acid derivative with a (2,3-difluorophenyl)boronic acid.

Proposed Synthetic Workflow

The following diagram illustrates a plausible synthetic workflow for the preparation of 5-(2,3-
Difluorophenyl)nicotinic acid.
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Caption: Proposed synthetic workflow for 5-(2,3-Difluorophenyl)nicotinic acid.

Detailed Experimental Protocol (Hypothetical)

The following is a detailed, step-by-step methodology for the synthesis of 5-(2,3-
Difluorophenyl)nicotinic acid via a Suzuki-Miyaura coupling reaction. This protocol is based
on established procedures for similar transformations.[9][12]

Materials:

¢ 5-Bromonicotinic acid
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e 2,3-Difluorophenylboronic acid

o Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a]

e Potassium carbonate (K2COs)

e N,N-Dimethylformamide (DMF)

e Deionized water

 Hydrochloric acid (1 M)

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

To a round-bottom flask, add 5-bromonicotinic acid (1.0 eq), 2,3-difluorophenylboronic acid
(1.2 eq), and potassium carbonate (3.0 eq).

o Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.
e Add a degassed mixture of DMF and water (e.g., 4:1 v/v) to the flask.
 To this suspension, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

e Heat the reaction mixture to 80-100 °C and stir under an inert atmosphere for 12-24 hours,
monitoring the reaction progress by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

e Upon completion, cool the reaction mixture to room temperature.
 Acidify the mixture to pH 3-4 with 1 M hydrochloric acid.

o Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).
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o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of methanol in dichloromethane) to afford the pure 5-(2,3-
Difluorophenyl)nicotinic acid.

Catalytic Cycle of the Suzuki-Miyaura Coupling

The catalytic cycle for the Suzuki-Miyaura coupling reaction is a well-established mechanism
involving three key steps: oxidative addition, transmetalation, and reductive elimination.[10]

Oxidative Addition Transmetalation
R-2(0R)) S

Reductive Elimination R-R2

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Biological Activity and Potential Applications

While extensive biological data for 5-(2,3-Difluorophenyl)nicotinic acid is not yet available in
the public domain, preliminary studies and research on related compounds provide valuable
insights into its potential pharmacological profile.

One study investigating positive allosteric modulators (PAMs) for a432a5 nicotinic acetylcholine
receptors found that the 2,3-difluorophenyl analog (the subject of this guide) exhibited no PAM
activity.[13] This is a significant finding as it helps to define the structure-activity relationship for
this class of modulators. In contrast, the 3,4-difluorophenyl analog did show PAM activity,
highlighting the critical role of the fluorine substitution pattern on the phenyl ring.[13]

Derivatives of nicotinic acid have been widely explored for various therapeutic applications. For
instance, novel nicotinic acid derivatives have shown promising anti-inflammatory and
analgesic properties.[5][7] Additionally, some derivatives have been synthesized and evaluated
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for their antimicrobial activities, with certain acylhydrazone derivatives displaying potent
antibacterial effects against Gram-positive bacteria.[2][6] Given these precedents, 5-(2,3-
Difluorophenyl)nicotinic acid could serve as a valuable building block for the synthesis of
new chemical entities with potential therapeutic applications.

Safety, Handling, and Storage

As with any chemical compound, proper safety precautions should be taken when handling 5-
(2,3-Difluorophenyl)nicotinic acid. While a specific safety data sheet (SDS) for this
compound is not widely available, general guidelines for handling similar aromatic carboxylic
acids and fluorinated compounds should be followed.

General Handling Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.[14][15]

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or vapors.[15]

» Avoid Contact: Avoid contact with skin and eyes.[15] In case of contact, rinse immediately
with plenty of water.[16]

« Ingestion: Do not ingest. If swallowed, seek medical attention.[17]
Storage:

e Store in a tightly sealed container in a cool, dry place.[8] Commercial suppliers recommend
storage at 2-8°C.[8]

Conclusion

5-(2,3-Difluorophenyl)nicotinic acid is a synthetically accessible derivative of nicotinic acid
with potential for further exploration in medicinal chemistry. While current biological data is
limited, the established synthetic routes, particularly the Suzuki-Miyaura coupling, provide a
robust platform for the generation of a library of related compounds for biological screening.
The lack of positive allosteric modulator activity at a432a5 nicotinic acetylcholine receptors
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provides a key piece of structure-activity relationship data. Further research is warranted to
fully elucidate the biological profile of this compound and its derivatives.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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